Cas no 79538-02-6 (4-Allyl-2,3,5,6-tetrafluorobenzoic acid)

• Product name: 4-Allyl-2,3,5,6-tetrafluorobenzoic acid
• CAS No: 79538-02-6
• MF: C₁₀H₆F₄O₂
• MW: 234.147057056427
• MDL: MFCD00082610
• CID: 821154
• PubChem ID: 2779340

4-Allyl-2,3,5,6-tetrafluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-2,3,5,6-tetrafluorobenzoic acid
• 2,3,5,6-tetrafluoro-4-prop-2-enylbenzoic acid
• PC1006T
• INABVTWXXDFTOB-UHFFFAOYSA-N
• 79538-02-6
• SCHEMBL1817945
• 2,3,5,6-tetrafluoro-4-(prop-2-en-1-yl)benzoic acid
• A839707
• H10404
• DTXSID70381398
• GS-3477
• 2,3,5,6-tetrafluoro-4-allylbenzoic acid
• FT-0676102
• MFCD00082610
• AKOS007930771
• 4-allyl-2,3,5,6-tetrafluoro-benzoic acid
• 2,3,5,6-Tetrafluoro-4-(2-propen-1-yl)benzoic acid (ACI)
• Benzoic acid, 2,3,5,6-tetrafluoro-4-(2-propenyl)- (9CI)
• 4-ALLYL-2,3,5,6-TETRAFLUOROBENZOICACID

• MDL： MFCD00082610
• Inchi： 1S/C10H6F4O2/c1-2-3-4-6(11)8(13)5(10(15)16)9(14)7(4)12/h2H,1,3H2,(H,15,16)
• InChI Key： INABVTWXXDFTOB-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=C(F)C(CC=C)=C(F)C=1F)O

Computed Properties

• Exact Mass: 234.03000
• Monoisotopic Mass: 234.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 37.3A^2
• Surface Charge: 0
• XLogP3: 2.9

Experimental Properties

• Color/Form: 。
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 253.9±40.0 °C at 760 mmHg
• Flash Point: 107.4±27.3 °C
• Refractive Index: 1.488
• PSA: 37.30000
• LogP: 2.66970
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Solubility: 。

4-Allyl-2,3,5,6-tetrafluorobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R36/37/38
• Safety Term：26-36/37/39

4-Allyl-2,3,5,6-tetrafluorobenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives